Maximin 63
Description
"Maximin 63" is an antimicrobial peptide (AMP) belonging to the maximin family, derived from the skin secretions of the Chinese giant frog Bombina maxima. Members of the maximin family are characterized by their gene structure, which includes three exons, with the third exon encoding the mature peptide sequence . These peptides exhibit broad-spectrum antimicrobial activity, targeting bacteria, fungi, and mycoplasma. The diversity within the maximin family arises from mechanisms such as domain shuffling and gene conversion, rather than alternative splicing or somatic recombination .
Properties
bioactivity |
Antibacterial, Antifungal |
|---|---|
sequence |
GIGGVLLGAGKATLKGLAKVLAEKYAN |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
The maximin family comprises multiple isoforms with distinct biological activities. Below is a comparative analysis of "Maximin 63" (inferred properties) and related compounds based on structural, functional, and mechanistic insights from the evidence:
Table 1: Structural and Functional Comparison of Maximin Family Peptides
Key Research Findings:
Structural Homogeneity and Diversity: Maximin peptides share a conserved gene structure but exhibit sequence variation due to domain shuffling. For example, gene trees for different domain regions (e.g., signal peptide vs. mature peptide) show incongruence, suggesting recombination events .
Functional Efficacy :
- Maximin 9 demonstrates specific antimycoplasma activity attributed to its free thiol group, a feature absent in other isoforms .
- Maximin H’s hydrophobicity enhances membrane disruption, a common antimicrobial mechanism .
- "this compound" likely employs similar mechanisms but may differ in target specificity due to sequence variations.
Comparative Advantages :
- Maximin 9 : Specialized for mycoplasma inhibition.
- Maximin H : Broader antimicrobial coverage.
- This compound : Hypothesized to balance potency and spectrum, though experimental validation is required.
Methodological and Statistical Context
While the term "maximin" also appears in statistical literature (e.g., "maximin effects" for robust estimation in heterogeneous data ), these concepts are unrelated to the biological maximin peptides. Statistical maximin methods focus on identifying stable associations across datasets or interpolating between pooled and group-specific estimates , whereas biological maximins are defined by their genetic and functional properties.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
